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Compound of Interest

Compound Name: Magnesium acrylate

Cat. No.: B1198104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

magnesium acrylate. The information is intended for professionals in research and

development who may handle this substance. All data is compiled from publicly available

Safety Data Sheets (SDS) and chemical databases.

Hazard Identification and Classification
Magnesium acrylate is a solid substance that presents several potential hazards. The GHS

classification can vary between suppliers, but it is generally considered to be an irritant,

particularly to the eyes.

GHS Classification Summary
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Hazard Class Hazard Statement Signal Word Pictogram

Serious Eye

Damage/Irritation,

Category 2A

H319: Causes serious

eye irritation[1]
Warning GHS07

Skin

Corrosion/Irritation,

Category 2

H315: Causes skin

irritation[2]
Warning GHS07

Specific target organ

toxicity — Single

exposure, Category 3

H335: May cause

respiratory irritation[2]
Warning GHS07

Hazardous to the

aquatic environment,

long-term hazard

H411/H412: Toxic to

aquatic life with long

lasting effects[2]

None GHS09

Note: Not all suppliers list all hazard classifications.

Physical and Chemical Properties
A summary of the key physical and chemical properties of magnesium acrylate is provided

below.

Property Value

Molecular Formula C6H6MgO4[1][3][4]

Molecular Weight 166.42 g/mol [3]

Appearance White solid[3]

Physical State Solid[1]

Melting Point > 220 °C / 428 °F[3]

Solubility No information available[3]

Vapor Pressure No information available[3]

Autoignition Temperature No information available[3]
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Exposure Controls and Personal Protection
Proper engineering controls and personal protective equipment (PPE) are essential to minimize

exposure to magnesium acrylate.

Exposure Limits
Component Basis Limit

Magnesium acrylate (as

nuisance dust)
OSHA PEL (TWA) 15 mg/m³[1]

Engineering Controls
Ventilation: Use local exhaust or general room ventilation to minimize dust exposure.[1]

Safety Equipment: Emergency eye wash fountains and safety showers should be readily

available in the immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)
Protection Type Specification

Eye/Face Protection

Chemical safety goggles or glasses as

described by OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[3] Do not wear contact lenses.

Skin Protection

Wear appropriate protective gloves (neoprene

or nitrile rubber) and clothing to prevent skin

exposure.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a NIOSH-certified dust and mist

respirator is recommended.[1]

Handling and Storage
Safe Handling Practices

Avoid contact with skin, eyes, and clothing.[1][3]
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Do not breathe dust.[1]

Prevent dust formation and accumulation.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

Handle in a well-ventilated place.[2]

Storage Conditions
Keep container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Store away from heat and incompatible materials such as strong oxidizing agents.[1][3]

Some sources indicate that magnesium acrylate is air-sensitive and should be stored under

an inert atmosphere.[3]

First Aid Measures
The following diagram outlines the recommended first aid procedures for exposure to

magnesium acrylate.
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Exposure Route

First Aid Procedure

Inhalation
Remove to fresh air.

Keep at rest.
Seek medical advice if unwell.

Skin Contact Remove contaminated clothing.
Wash with plenty of soap and water.

Get medical advice/attention.

Eye Contact

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Get medical advice/attention.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Never give anything by mouth to an unconscious person.
Get medical advice/attention.

Click to download full resolution via product page

Caption: First Aid Procedures for Magnesium Acrylate Exposure.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions
Evacuate unnecessary personnel.[1]

Wear appropriate personal protective equipment as described in Section 3.3.[1]

Avoid breathing dust and contact with the substance.[1]
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Environmental Precautions
Prevent entry into sewers and public waters.[1]

Notify authorities if the product enters sewers or public waters.[1]

Methods for Cleaning Up
Sweep or shovel spills into an appropriate container for disposal.[1]

Avoid generating dust.[1]

Contain any spills with dikes or absorbents to prevent migration.[1]

The following diagram illustrates the workflow for handling an accidental release of

magnesium acrylate.
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Spill Occurs

Evacuate unnecessary personnel

Don appropriate PPE
(See Section 3.3)

Contain spill with dikes or absorbents

Sweep or shovel into a suitable container

Avoid generating dust

Dispose of waste in accordance with
local/national regulations

Decontaminate area and equipment

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Magnesium Acrylate Spill Response.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use foam, carbon dioxide, or dry chemical extinguishers.[1]

Unsuitable Extinguishing Media: None known.[1]

Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is

exposed to elevated temperatures or open flame.[1]

Fire-Fighting Instructions: Exercise caution when fighting any chemical fire.[1]

Protection for Firefighters: Do not enter the fire area without proper protective equipment,

including respiratory protection.[1]

Stability and Reactivity
Chemical Stability: Stable under normal conditions.[1]

Conditions to Avoid: Incompatible products.[3]

Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: Organic acid vapors and magnesium oxide fumes may

be produced under fire conditions.[1]

Hazardous Polymerization: Hazardous polymerization does not occur.[3]

Toxicological Information
There is limited specific toxicological data available for magnesium acrylate. The primary

concerns are irritation to the eyes, skin, and respiratory system.
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Effect Description

Inhalation May cause irritation to the respiratory tract.[1]

Skin Contact May cause skin irritation.[1]

Eye Contact Causes serious eye irritation.[1]

Ingestion No information available.[1]

Acute Toxicity No data available.

Experimental Protocols
Detailed experimental protocols for toxicological and other safety-related studies are not

typically provided in standard safety data sheets. For such information, it is recommended to

consult specialized toxicological databases or scientific literature. The hazard classifications

provided are generally based on data from similar chemical structures or from studies

conducted by manufacturers.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal safety review or the advice of a qualified professional. Always consult the most up-

to-date Safety Data Sheet (SDS) from your supplier before handling magnesium acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Magnesium Acrylate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198104#magnesium-acrylate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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